Plicatic acid
Plicatic acid
Plicatic acid is a lignan.
Brand Name:
Vulcanchem
CAS No.:
16462-65-0
VCID:
VC21020314
InChI:
InChI=1S/C20H22O10/c1-29-14-5-10-7-19(27,8-21)20(28,18(25)26)16(11(10)6-12(14)22)9-3-13(23)17(24)15(4-9)30-2/h3-6,16,21-24,27-28H,7-8H2,1-2H3,(H,25,26)/t16-,19+,20+/m0/s1
SMILES:
COC1=CC(=CC(=C1O)O)C2C3=CC(=C(C=C3CC(C2(C(=O)O)O)(CO)O)OC)O
Molecular Formula:
C20H22O10
Molecular Weight:
422.4 g/mol
Plicatic acid
CAS No.: 16462-65-0
Cat. No.: VC21020314
Molecular Formula: C20H22O10
Molecular Weight: 422.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Plicatic acid is a lignan. |
|---|---|
| CAS No. | 16462-65-0 |
| Molecular Formula | C20H22O10 |
| Molecular Weight | 422.4 g/mol |
| IUPAC Name | (1S,2S,3R)-1-(3,4-dihydroxy-5-methoxyphenyl)-2,3,7-trihydroxy-3-(hydroxymethyl)-6-methoxy-1,4-dihydronaphthalene-2-carboxylic acid |
| Standard InChI | InChI=1S/C20H22O10/c1-29-14-5-10-7-19(27,8-21)20(28,18(25)26)16(11(10)6-12(14)22)9-3-13(23)17(24)15(4-9)30-2/h3-6,16,21-24,27-28H,7-8H2,1-2H3,(H,25,26)/t16-,19+,20+/m0/s1 |
| Standard InChI Key | PGFBYAIGHPJFFJ-PWIZWCRZSA-N |
| Isomeric SMILES | COC1=CC(=CC(=C1O)O)[C@H]2C3=CC(=C(C=C3C[C@]([C@@]2(C(=O)O)O)(CO)O)OC)O |
| SMILES | COC1=CC(=CC(=C1O)O)C2C3=CC(=C(C=C3CC(C2(C(=O)O)O)(CO)O)OC)O |
| Canonical SMILES | COC1=CC(=CC(=C1O)O)C2C3=CC(=C(C=C3CC(C2(C(=O)O)O)(CO)O)OC)O |
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